
safety, handling, and toxicity information for 3-
Methoxybenzene-1,2-diamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxybenzene-1,2-diamine

Cat. No.: B1295814 Get Quote

An In-depth Technical Guide to 3-Methoxybenzene-1,2-diamine: Safety, Handling, and

Toxicity

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive Safety Data Sheet (SDS). Always consult the

specific SDS for 3-Methoxybenzene-1,2-diamine from your supplier before handling this

chemical.

Chemical and Physical Properties
3-Methoxybenzene-1,2-diamine, also known as 2,3-Diaminoanisole, is an aromatic amine

with the chemical formula C₇H₁₀N₂O.[1][2] Its physical and chemical properties are summarized

below.
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Property Value Reference(s)

CAS Number 37466-89-0 [1][2]

Molecular Formula C₇H₁₀N₂O [1][2]

Molecular Weight 138.17 g/mol [1][2]

Appearance
Solid, Low Melting Solid, or

Liquid
[3][4]

Melting Point 39-40 °C or 77-78 °C [5][6]

Boiling Point
114-116 °C at 0.5 Torr; 286.3

°C at 760 mmHg
[5][6]

Solubility
Slightly soluble in water (5.9

g/L at 25 °C)
[6][7]

pKa 4.10 ± 0.10 (Predicted) [5][7]

Density 1.170 ± 0.06 g/cm³ [5][6]

Safety and Hazards
3-Methoxybenzene-1,2-diamine is a hazardous chemical that requires careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard information.

GHS Classification
The compound is classified with the following hazard statements:

H302: Harmful if swallowed.[1][3]

H312: Harmful in contact with skin.[1][3]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]
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H331/H332: Toxic or harmful if inhaled.[1][3]

H335: May cause respiratory irritation.[1][3][8]

The signal word associated with this chemical is Danger or Warning.[1][3]

General Toxicity of Aromatic Amines
Aromatic amines as a class of compounds are known for their potential health hazards.[9]

Many are readily absorbed through the skin due to being lipid-soluble.[10] Exposure can lead

to various adverse health effects, and some aromatic amines are classified as carcinogens or

mutagens.[9][10] They can be highly toxic to aquatic life and mammals.[10] Long-term

exposure to certain aromatic amines has been linked to an increased risk of bladder cancer.

[11]

Handling and Personal Protective Equipment (PPE)
Safe handling of 3-Methoxybenzene-1,2-diamine is critical to minimize exposure and

associated risks. The following procedures and PPE are recommended.

Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[8][12]

Ensure safety shower and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and

closed-toe shoes.[8][12]

Respiratory Protection: If working outside a fume hood or if dust/aerosols may be generated,

use a NIOSH-approved respirator.[8]

Handling Procedures
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Avoid contact with skin, eyes, and clothing.[8][13]

Avoid inhalation of dust, fumes, or vapors.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in the laboratory.[13]

Keep the container tightly closed when not in use.[8]

Storage
Store in a cool, dry, dark place in an inert atmosphere.[3][14]

Recommended storage temperature is between 2-8°C.[3][14]

Store away from incompatible materials such as oxidizing agents.[13]
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Diagram 1: Safe Handling Workflow for Aromatic Amines.
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Toxicity and Metabolism
While specific quantitative toxicity data like LD50 for 3-Methoxybenzene-1,2-diamine is not

readily available in the cited literature, the GHS classifications indicate significant acute toxicity

via oral, dermal, and inhalation routes.[1]

Known Toxic Effects
Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. It causes irritation to the

skin, eyes, and respiratory tract.[1][8] Symptoms of contact can include skin irritation,

irritation in the nose, and headaches upon inhalation.[12]

Chronic Effects: As an aromatic amine, there is a potential for long-term health effects.

Chronic exposure to other aromatic amines has been associated with damage to blood cells

and carcinogenicity.[10][15]

Predicted Metabolic Pathway
The metabolic pathway for 3-Methoxybenzene-1,2-diamine has not been specifically detailed

in the available literature. However, like other aromatic compounds such as benzene, it is

expected to undergo metabolic activation and detoxification processes in the liver.[16][17] The

primary mechanism of benzene toxicity involves the generation of reactive metabolites.[16]

Metabolism likely involves two main phases:

Phase I (Activation): Cytochrome P450 enzymes can oxidize the aromatic ring, potentially

forming reactive intermediates.

Phase II (Detoxification): These intermediates can then be conjugated with molecules like

glucuronic acid or sulfate to form more water-soluble metabolites that can be excreted.[17]
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Diagram 2: Predicted Metabolic Pathway for an Aromatic Amine.

Experimental Protocols
Detailed experimental protocols for this specific compound are not widely published. However,

general methodologies for the analysis and handling of aromatic amines are established.

NIOSH Method for Aromatic Amine Analysis
This protocol outlines a general procedure for sampling and analyzing aromatic amines in a

work environment.[18]

Objective: To measure worker exposure to airborne aromatic amines.

Methodology:
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Sampling: Air is drawn through a solid sorbent tube (e.g., silica gel) using a personal

sampling pump at a known flow rate.[18]

Sample Preparation: The front and back sections of the sorbent tube are placed in

separate vials. A desorption solvent (e.g., 95% ethanol) is added to each vial.[18]

Desorption: The vials are agitated in an ultrasonic bath for approximately one hour to

desorb the analytes from the sorbent.[18]

Analysis: The resulting solution is analyzed by Gas Chromatography with a Flame

Ionization Detector (GC-FID).[18]

Calibration: A calibration curve is generated daily using at least six working standards over

the expected concentration range of the samples.[18]

Protocol for Determination of Aromatic Amines in Urine
This method is used to monitor biological exposure to aromatic amines.[12]

Objective: To quantify aromatic amine adducts in urine samples.

Methodology:

Sample Collection: Urine samples are collected in polypropylene tubes.[12]

Hydrolysis: Concentrated hydrochloric acid is added to the urine, and the mixture is

heated to cleave aromatic amine adducts.[12]

Neutralization & Filtration: The sample is cooled and made alkaline with sodium hydroxide

solution. The resulting precipitate is filtered.[12]

Derivatization: The extracted amines are derivatized. This involves diazotization with

sodium nitrite followed by substitution with iodine (using hydriodic acid) to form aromatic

iodine compounds, which are more amenable to GC analysis.[12]

Analysis: The derivatized sample is analyzed using comprehensive multi-dimensional gas

chromatography-mass spectrometry (GCxGC-qMS).[12]
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First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration.[8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[8]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink two glasses of water. Never give anything by mouth to an unconscious

person.

Spill and Disposal
Spill Response: Evacuate the area. Wear appropriate PPE. Avoid generating dust. Cover the

spill with an inert absorbent material (e.g., sand, vermiculite) and collect it into a suitable,

closed container for disposal.[8] Do not allow the chemical to enter drains.

Waste Disposal: Dispose of waste material at an approved waste disposal facility, in

accordance with local, state, and federal regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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